2-(Pyridin-4-ylthio)nicotinonitrile

• IUPAC Name: 2-pyridin-4-ylsulfanylpyridine-3-carbonitrile
• InChI: InChI=1S/C11H7N3S/c12-8-9-2-1-5-14-11(9)15-10-3-6-13-7-4-10/h1-7H
• InChI Key: ZXOQSDWJZAUIKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)SC2=CC=NC=C2)C#N
• Molecular Formula: C11H7N3S
• Molecular Weight: 213.26 g/mol
• CAS No.: 1532700-41-6

Description

2-(Pyridin-4-ylthio)nicotinonitrile is a useful research compound. Its molecular formula is C11H7N3S and its molecular weight is 213.26. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has focused on synthesizing various heterocyclic compounds using nicotinonitriles, which are important in medicinal and industrial chemistry. One study describes the preparation of a series of 4-(thiophen-2-yl)-substituted nicotinonitriles, highlighting their potential transformation into 1 H -pyrazolo[3,4-b]pyridines, which have significant implications in pharmaceuticals (Hakobyan et al., 2020).

Cytotoxicity Studies

Nicotinonitrile derivatives have been evaluated for their cytotoxic activity against various tumor cell lines. A study demonstrated that specific nicotinonitrile derivatives exhibit promising cytotoxicity, indicating their potential in cancer treatment (Ibrahim et al., 2018).

Origin and Synthesis under Primitive Earth Conditions

Interestingly, compounds like nicotinonitrile can be synthesized under primitive Earth conditions, suggesting their possible role in the early stages of life. This synthesis involved the action of electric discharges on ethylene and ammonia, forming cyanopyridines (Friedmann et al., 1971).

Applications in Materials Science and Coordination Chemistry

The pyridine ring, found in nicotinonitrile derivatives, is a key motif in many drugs and materials. These compounds have shown significant biological activities and applications in areas like materials science, supramolecular structures, and polymers (Rekunge et al., 2021).

Synthesis of Environmentally Sensitive Fluorophores

Nicotinonitriles have been used to develop environmentally sensitive fluorophores incorporating pyrene and fluorene moieties. These compounds exhibit strong blue-green fluorescence, making them useful in material science applications (Hussein et al., 2019).

Corrosion Inhibition Studies

Derivatives of nicotinonitriles, such as 4-methyl-2-(pyridin-3-yl)thiazole-5-carbohydrazide, have been investigated for their effectiveness in inhibiting corrosion of mild steel in hydrochloric acid environments, indicating their potential in industrial applications (Salman et al., 2019).

Mechanism of Action

Target of Action

It’s known that nitrile-containing pharmaceuticals have been approved for a broad range of clinical conditions . The incorporation of a nitrile group into lead compounds can enhance binding affinity to the target .

Mode of Action

Nitrile-containing pharmaceuticals can improve the pharmacokinetic profile of parent drugs and reduce drug resistance .

Biochemical Pathways

It’s known that nitrile-containing pharmaceuticals can affect a variety of biochemical pathways .

Pharmacokinetics

The incorporation of a nitrile group into lead compounds can improve the pharmacokinetic profile of parent drugs .

Result of Action

Some nicotinonitrile derivatives have shown promising cytotoxicity against different tumour cell lines .